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Compound of Interest

Compound Name: (E)-7-Dodecenal

Cat. No.: B15398764

Essential Safety and Handling Guide for (E)-7-
Dodecenal

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling (E)-7-Dodecenal in a laboratory setting. The information is intended
for researchers, scientists, and professionals in drug development to ensure safe handling and
minimize exposure risks.

Disclaimer: No specific Safety Data Sheet (SDS) for (E)-7-Dodecenal was located. The
following guidance is based on data for the structurally similar and hazardous compound (E)-2-
dodecenal and general safety principles for handling aldehydes. It is crucial to handle (E)-7-
Dodecenal with the assumption that it possesses similar hazards.

Hazard Summary

(E)-7-Dodecenal is presumed to share hazards with similar unsaturated aldehydes, which are
known to cause skin irritation, serious eye irritation, and may lead to allergic skin reactions.[1]
[2] It is also considered to be toxic to aquatic life with long-lasting effects.[1]

Key Hazards:
o Causes skin irritation.[1][2]

e May cause an allergic skin reaction.[2]
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o Causes serious eye irritation.[1][2]
e Very toxic to aquatic life with long-lasting effects.[1]

Quantitative Data Summary

While specific occupational exposure limits for (E)-7-Dodecenal are not established, physical
and chemical properties are available. The following table summarizes key quantitative data.

Property Value Source
Molecular Formula C12H220 PubChem|[3]
Molecular Weight 182.30 g/mol PubChem][3]
Boiling Point Not available

Flash Point Not available

Physical State Liquid (presumed)

- Insoluble in water (presumed
Solubility o [2]
based on similar compounds)

Occupational Exposure Limits
(OELs)

Not established

It is recommended to handle (E)-7-Dodecenal in a well-ventilated area, such as a chemical
fume hood, to minimize inhalation exposure.

Personal Protective Equipment (PPE)

A comprehensive PPE plan is critical to prevent skin and eye contact. The following PPE is
mandatory when handling (E)-7-Dodecenal:

e Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene). Always inspect gloves
for integrity before use and change them immediately if contaminated.

o Eye and Face Protection: Safety glasses with side shields are a minimum requirement. For
splash hazards, chemical safety goggles and a face shield are essential.[4]
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» Skin and Body Protection: A lab coat or chemical-resistant apron should be worn. For larger
quantities or in case of a significant spill risk, a chemical-resistant suit may be necessary.[5]

» Respiratory Protection: Use in a well-ventilated area. If vapors or mists are generated and
cannot be controlled by local exhaust ventilation, a NIOSH-approved respirator with an
organic vapor cartridge is required.

Experimental Protocols: Safe Handling and
Operational Plan

Adherence to a strict operational plan will ensure the safe handling of (E)-7-Dodecenal from
receipt to disposal.

1. Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.

o Store in a tightly sealed, properly labeled container.

o Keep in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.[2]

e An inert atmosphere for storage is recommended for similar compounds.[2]

2. Handling and Use:

 All handling of (E)-7-Dodecenal should be conducted in a certified chemical fume hood to
ensure adequate ventilation.

e Avoid direct contact with skin, eyes, and clothing.[6]

e Do not breathe vapors or mists.[6]

o Use the smallest quantity necessary for the experiment.

e Ensure an eyewash station and safety shower are readily accessible.[2]

e Wash hands thoroughly with soap and water after handling and before eating, drinking, or
smoking.[6]

3. Spill Management:

 In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand, or
earth).

e Collect the absorbed material into a sealed, labeled container for proper disposal.

o Ventilate the area of the spill.
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o For large spills, evacuate the area and contact emergency response personnel.

Disposal Plan

Proper disposal is crucial to prevent environmental contamination and ensure regulatory
compliance.

o Waste Collection: All waste containing (E)-7-Dodecenal, including contaminated
consumables (e.g., gloves, absorbent materials), must be collected in a designated, sealed,
and properly labeled hazardous waste container.

» Disposal Method: Dispose of the chemical waste through an approved hazardous waste
disposal facility.[2][6] Do not dispose of it down the drain or in regular trash.

o Environmental Precautions: Avoid release into the environment.[6] Due to its toxicity to
aquatic life, even small amounts can be harmful.

Workflow for Handling (E)-7-Dodecenal
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Caption: Workflow for the safe handling of (E)-7-Dodecenal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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